molecular formula C14H13BrO3 B6383492 3-Bromo-5-(2,4-dimethoxyphenyl)phenol CAS No. 1261925-86-3

3-Bromo-5-(2,4-dimethoxyphenyl)phenol

Cat. No.: B6383492
CAS No.: 1261925-86-3
M. Wt: 309.15 g/mol
InChI Key: CCORBMRJSARVLG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-Bromo-5-(2,4-dimethoxyphenyl)phenol is a brominated phenolic compound featuring a 2,4-dimethoxyphenyl substituent at the 5-position and a hydroxyl group at the 3-position of the benzene ring. This structural arrangement confers unique electronic and steric properties, making it a candidate for applications in medicinal chemistry, materials science, and organic synthesis.

Properties

IUPAC Name

3-bromo-5-(2,4-dimethoxyphenyl)phenol
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H13BrO3/c1-17-12-3-4-13(14(8-12)18-2)9-5-10(15)7-11(16)6-9/h3-8,16H,1-2H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

CCORBMRJSARVLG-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CC(=C(C=C1)C2=CC(=CC(=C2)Br)O)OC
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H13BrO3
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID50686434
Record name 5-Bromo-2',4'-dimethoxy[1,1'-biphenyl]-3-ol
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID50686434
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

309.15 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

1261925-86-3
Record name 5-Bromo-2',4'-dimethoxy[1,1'-biphenyl]-3-ol
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID50686434
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Bromo-5-(2,4-dimethoxyphenyl)phenol typically involves the bromination of 5-(2,4-dimethoxyphenyl)phenol. One common method is the use of bromine in the presence of a catalyst such as iron or aluminum chloride. The reaction is carried out in an organic solvent like dichloromethane at low temperatures to control the bromination process .

Industrial Production Methods

Industrial production of this compound may involve more scalable methods such as continuous flow bromination, where the reactants are continuously fed into a reactor, and the product is continuously removed. This method allows for better control over reaction conditions and higher yields .

Chemical Reactions Analysis

Types of Reactions

3-Bromo-5-(2,4-dimethoxyphenyl)phenol undergoes various chemical reactions, including:

Common Reagents and Conditions

Major Products

Scientific Research Applications

3-Bromo-5-(2,4-dimethoxyphenyl)phenol has several scientific research applications:

Mechanism of Action

The mechanism of action of 3-Bromo-5-(2,4-dimethoxyphenyl)phenol involves its interaction with specific molecular targets. For instance, it has been shown to inhibit enzymes such as carbonic anhydrase and acetylcholinesterase. The inhibition of these enzymes can lead to therapeutic effects in the treatment of various diseases. The compound binds to the active site of the enzyme, preventing the substrate from accessing the site and thereby inhibiting the enzyme’s activity .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Comparison

The compound’s distinctiveness lies in its substitution pattern. Below is a comparative analysis with structurally analogous bromophenols:

Compound Name Substituents Molecular Formula Molar Mass (g/mol) Key Properties
3-Bromo-5-(2,4-dimethoxyphenyl)phenol Br (C3), OH (C3), 2,4-dimethoxyphenyl (C5) C₁₄H₁₃BrO₃ ~309.1 Enhanced electron-rich aromatic system due to methoxy groups; moderate solubility
5-Bromo-2-(trifluoromethyl)phenol Br (C5), OH (C2), CF₃ (C2) C₇H₄BrF₃O 241.0 High electronegativity from CF₃; increased acidity (pKa ~7.2)
3-Bromo-5-phenylphenol Br (C3), OH (C3), phenyl (C5) C₁₂H₉BrO 249.1 Planar structure with extended conjugation; lower polarity
2-Bromo-4-(hydroxymethyl)phenol Br (C2), OH (C4), hydroxymethyl (C4) C₇H₇BrO₂ 217.0 Polar due to hydroxymethyl; potential for hydrogen bonding

Physicochemical Properties

  • Solubility: The 2,4-dimethoxyphenyl group in the target compound enhances solubility in polar solvents (e.g., DMF, DMSO) compared to non-polar analogs like 3-Bromo-5-phenylphenol.
  • Acidity: The hydroxyl group’s acidity (pKa ~9–10) is lower than that of 5-Bromo-2-(trifluoromethyl)phenol (pKa ~7.2) due to electron-donating methoxy groups .
  • Thermal Stability: Methoxy groups may reduce thermal stability compared to halogenated derivatives like 4-Bromo-2-(trifluoromethyl)phenol .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.